Cas no 855991-76-3 (2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid)

2,5-Dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid is a heterocyclic compound featuring a pyrrole core substituted with a methyloxazole moiety and a carboxylic acid functional group. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules with tailored properties. The compound exhibits stability and reactivity suitable for further derivatization.
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid structure
855991-76-3 structure
Product Name:2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid
CAS No:855991-76-3
MF:C11H12N2O3
MW:220.224582672119
MDL:MFCD07313021
CID:3108317
PubChem ID:4962533
Update Time:2025-06-19

2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethyl-1-(5-methylisoxazol-3-yl)-1H-pyrrole-3-carboxylic acid
    • MFCD07313021
    • 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylicacid
    • AB00733902-01
    • 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid
    • 101-622-6
    • FJB99176
    • AKOS000118272
    • DB-422526
    • 855991-76-3
    • 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)pyrrole-3-carboxylic Acid
    • 2,5-Dimethyl-1-(5-methyl-3-isoxazolyl)-1H-pyrrole-3-carboxylic acid
    • CS-0233778
    • G58283
    • Z90667564
    • EN300-13604
    • 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid
    • MDL: MFCD07313021
    • Inchi: 1S/C11H12N2O3/c1-6-4-9(11(14)15)8(3)13(6)10-5-7(2)16-12-10/h4-5H,1-3H3,(H,14,15)
    • InChI Key: VZCAPDCBGHRAFS-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(=N1)N1C(C)=CC(C(=O)O)=C1C

Computed Properties

  • Exact Mass: 220.08479225g/mol
  • Monoisotopic Mass: 220.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 439.4±45.0 °C at 760 mmHg
  • Flash Point: 219.6±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid Security Information

2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D483240-10mg
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid
855991-76-3
10mg
$ 50.00 2022-06-05
TRC
D483240-50mg
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid
855991-76-3
50mg
$ 160.00 2022-06-05
TRC
D483240-100mg
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid
855991-76-3
100mg
$ 250.00 2022-06-05
Enamine
EN300-13604-0.05g
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid
855991-76-3 95%
0.05g
$135.0 2023-02-09
Enamine
EN300-13604-0.1g
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid
855991-76-3 95%
0.1g
$202.0 2023-02-09
Enamine
EN300-13604-0.25g
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid
855991-76-3 95%
0.25g
$288.0 2023-02-09
Enamine
EN300-13604-0.5g
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid
855991-76-3 95%
0.5g
$480.0 2023-02-09
Enamine
EN300-13604-1.0g
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid
855991-76-3 95%
1.0g
$614.0 2023-02-09
Enamine
EN300-13604-2.5g
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid
855991-76-3 95%
2.5g
$1202.0 2023-02-09
Enamine
EN300-13604-5.0g
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid
855991-76-3 95%
5.0g
$1779.0 2023-02-09
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